Cas no 49681-84-7 (1-cyclopropyl-3-carbethoxy-4-piperidone)

• Product Name: 1-cyclopropyl-3-carbethoxy-4-piperidone
• CAS No: 49681-84-7
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 3040743
• PubChem ID: 388490
• Update Time: 2025-04-23

1-cyclopropyl-3-carbethoxy-4-piperidone Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-carbethoxy-4-piperidone
• SCHEMBL11568317
• CHEMBL1970576
• NSC-683443
• ethyl 1-cyclopropyl-4-oxo-piperidine-3-carboxylate
• ethyl1-cyclopropyl-4-oxopiperidine-3-carboxylate
• NSC683443
• NCI60_029916
• Ethyl 1-cyclopropyl-4-oxo-3-piperidinecarboxylate
• 49681-84-7
• ethyl 1-cyclopropyl-4-oxopiperidine-3-carboxylate

• Inchi： 1S/C11H17NO3/c1-2-15-11(14)9-7-12(8-3-4-8)6-5-10(9)13/h8-9H,2-7H2,1H3
• InChI Key： CYTHCMOPAYRQRJ-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC1C(=O)OCC)C1CC1

Computed Properties

• Exact Mass: 211.12100
• Monoisotopic Mass: 211.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 0.54080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-cyclopropyl-3-carbethoxy-4-piperidone

Introduction to 1-Cyclopropyl-3-carbethoxy-4-piperidone (CAS NO 49681-84-7)

The compound 1-cyclopropyl-3-carbethoxy-4-piperidone, also known by its CAS registry number 49681-84-7, is a synthetic molecule that has garnered significant attention in the field of biopharmaceuticals and drug development. This compound belongs to the class of piperidine derivatives, which are known for their diverse applications in medicinal chemistry, particularly in the design of central nervous system (CNS) drugs.

Originally synthesized as part of exploratory research into small-molecule drug candidates, 1-cyclopropyl-3-carbethoxy-4-piperidone has demonstrated potential as a lead compound in the development of agents targeting neurodegenerative diseases such as Alzheimer's disease and mood disorders. Its unique chemical structure, featuring a cyclopropane ring and a carbethoxy group, contributes to its pharmacokinetic properties, making it an interesting candidate for further investigation.

Recent studies have focused on the compound's binding affinity to key CNS receptors, including GABA receptors and serotonin transporter proteins. These findings suggest that 1-cyclopropyl-3-carbethoxy-4-piperidone may exert its effects through modulation of these targets, potentially offering therapeutic benefits in conditions characterized by neurotransmitter imbalances.

One of the most promising aspects of this compound is its metabolic stability. Preclinical studies indicate that 1-cyclopropyl-3-carbethoxy-4-piperidone undergoes minimal hepatic metabolism, reducing the likelihood of drug-drug interactions and enhancing its bioavailability. This characteristic positions it as a favorable candidate for oral administration, which is a critical factor in the development of patient-friendly medications.

Moreover, advances in crystallography and computational chemistry have enabled researchers to gain deeper insights into the molecular architecture of 1-cyclopropyl-3-carbethoxy-4-piperidone. These studies have revealed how the compound's structural features influence its binding interactions with biological targets, paving the way for rational drug design approaches that aim to optimize its therapeutic potential.

Another area of active research involves the exploration of polypharmacology for 1-cyclopropyl-3-carbethoxy-4-piperidone. By investigating its interactions with multiple receptor systems, scientists hope to identify additional mechanisms of action that could broaden its therapeutic applications beyond its initial focus on neurodegenerative disorders.

Despite its promising profile, challenges remain in advancing 1-cyclopropyl-3-carbethoxy-4-piperidone toward clinical use. Key among these is the need to further evaluate its safety and toxicity profiles, particularly in long-term studies. Additionally, efforts are underway to refine its synthetic route to enable large-scale production while maintaining high purity standards.

In summary, 1-cyclopropyl-3-carbethoxy-4-piperidone (CAS NO 49681-84-7) represents a compelling example of how novel small-molecule compounds can emerge from rigorous scientific investigation to address unmet medical needs. Its unique combination of structural features, pharmacokinetic properties, and therapeutic potential positions it as a valuable asset in the ongoing quest for effective treatments in the biopharmaceutical industry.